Cas no 955717-52-9 (N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-oxo-2H-chromene-3-carboxamide
• CAS No: 955717-52-9
• MF: C₂₆H₂₀N₂O₄
• MW: 424.448006629944
• CID: 5833634
• PubChem ID: 16943639
• Update Time: 2025-06-08

N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-benzoyl-3,4-dihydro-1H-isoquinolin-7-yl)-2-oxochromene-3-carboxamide
• F2416-0857
• AKOS024647236
• N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-oxo-2H-chromene-3-carboxamide
• 955717-52-9

• Inchi： 1S/C26H20N2O4/c29-24(22-15-19-8-4-5-9-23(19)32-26(22)31)27-21-11-10-17-12-13-28(16-20(17)14-21)25(30)18-6-2-1-3-7-18/h1-11,14-15H,12-13,16H2,(H,27,29)
• InChI Key： JYDRLRBWIHBEPW-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2)C=C1C(NC1=CC2=C(C=C1)CCN(C(=O)C1=CC=CC=C1)C2)=O

Computed Properties

• Exact Mass: 424.14230712g/mol
• Monoisotopic Mass: 424.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 75.7Ų

Additional information on N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-oxo-2H-chromene-3-carboxamide

Professional Introduction to N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-oxo-2H-chromene-3-carboxamide (CAS No. 955717-52-9)

N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-oxo-2H-chromene-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 955717-52-9, represents a novel molecular entity with a complex structural framework that integrates key pharmacophoric elements from two distinct heterocyclic systems: tetrahydroisoquinoline and chromene. The strategic arrangement of these structural motifs not only contributes to the compound's unique chemical properties but also opens up diverse possibilities for its biological activity and therapeutic potential.

The tetrahydroisoquinoline moiety is a well-documented scaffold in medicinal chemistry, known for its presence in numerous bioactive natural products and pharmacologically relevant molecules. This core structure is frequently associated with central nervous system (CNS) effects, including modulation of neurotransmitter pathways and potential applications in treating neurological disorders. The incorporation of a benzoyl group at the 2-position of the tetrahydroisoquinoline ring further enhances the compound's electronic and steric properties, influencing its interactions with biological targets.

Complementing this framework is the chromene component, which is characterized by its 2H-chromene backbone. Chromenes are a class of heterocyclic compounds that have demonstrated a wide range of biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. The specific substitution pattern in this compound, featuring a carboxamide group at the 3-position of the chromene ring and an amide linkage to the tetrahydroisoquinoline moiety, creates a multifaceted pharmacophore that may engage multiple binding sites on biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. Studies suggest that the combined presence of the benzoyl-substituted tetrahydroisoquinoline and chromene carboxamide units may facilitate simultaneous engagement with key protein targets involved in disease pathways. This dual interaction capability is particularly attractive for developing drugs with enhanced efficacy and reduced side effects.

In the realm of drug discovery, the synthesis of N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-oxo-2H-chromene-3-carboxamide exemplifies the growing trend toward designing hybrid molecules that combine structural features from different pharmacophoric families. Such hybridization strategies often lead to compounds with novel biological profiles that are not achievable by optimizing individual scaffold components alone. The synthetic route to this compound involves multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications, all of which contribute to its intricate molecular architecture.

The potential therapeutic applications of this compound are currently under investigation across multiple disease areas. Preliminary in vitro studies have highlighted its interaction with enzymes and receptors implicated in neurodegenerative diseases, such as Alzheimer's and Parkinson's. The ability of N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-oxo-2H-chromene-3-carboxamide to modulate these pathways could pave the way for new treatment paradigms targeting these conditions. Additionally, its chromene moiety suggests potential anti-inflammatory effects, making it a candidate for addressing chronic inflammatory disorders.

Another area of interest is the compound's potential role in cancer research. The dual pharmacophoric nature of this molecule allows it to interact with both extracellular signaling molecules and intracellular targets involved in tumor progression. By simultaneously modulating multiple aspects of cancer cell biology—such as proliferation, apoptosis, and angiogenesis—N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-oxo-2H-chromene-3-carboxamide holds promise as a multitargeted therapeutic agent. Further preclinical studies are warranted to elucidate its mechanism of action and assess its efficacy in animal models.

The synthesis and characterization of this compound also highlight the importance of advanced analytical techniques in modern pharmaceutical research. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have all played crucial roles in confirming its structure and understanding its conformational dynamics. These tools provide invaluable insights into how the molecule behaves both in isolation and when interacting with biological systems.

As research continues to uncover new therapeutic targets and mechanisms, compounds like N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-oxo-2H-chromene-3-carboxamide will remain at the forefront of drug discovery efforts. Their complex structures offer unique opportunities for innovation, while their multifaceted biological activities suggest broad therapeutic utility. By leveraging cutting-edge synthetic methodologies and interdisciplinary approaches—combining organic chemistry with computational biology—scientists are poised to unlock new possibilities for treating some of humanity's most pressing health challenges.